Cas no 1380143-64-5 (2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol)

• Product Name: 2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol
• CAS No: 1380143-64-5
• MF: C₉H₉F₄NO
• MW: 223.167476415634
• CID: 5981341
• PubChem ID: 131427641
• Update Time: 2025-10-21

2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol
• 1380143-64-5
• EN300-1820771

• Inchi： 1S/C9H9F4NO/c10-6-2-7(11)9(13)5(8(6)12)1-4(14)3-15/h2,4,15H,1,3,14H2
• InChI Key： BWVPEIMBCPBDBT-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1CC(CO)N)F)F)F

Computed Properties

• Exact Mass: 223.06202656g/mol
• Monoisotopic Mass: 223.06202656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol

Comprehensive Overview of 2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol (CAS No. 1380143-64-5)

2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol is a fluorinated organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a tetrafluorophenyl group and an amino-alcohol moiety, makes it a versatile intermediate for synthesizing bioactive molecules. The CAS No. 1380143-64-5 ensures precise identification in regulatory and commercial contexts, addressing growing demands for traceability in chemical supply chains.

Recent trends highlight increasing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. Researchers frequently search for "2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol applications" or "synthesis of fluorinated amino alcohols," reflecting its relevance in drug discovery. This compound’s stereochemistry and hydrogen-bonding capacity are also hot topics, as they influence interactions with biological targets like enzymes and receptors.

From a synthetic perspective, 2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol serves as a building block for chiral ligands and catalysts. Its tetrafluorophenyl group enhances lipophilicity, a property critical for optimizing drug permeability. Queries such as "how to purify fluorinated amino alcohols" or "1380143-64-5 solubility" indicate practical challenges users aim to resolve, underscoring the need for detailed technical data.

Environmental and safety considerations are equally vital. While not classified as hazardous, proper handling of fluorinated intermediates is essential to minimize ecological impact. Searches like "green chemistry approaches for fluorinated compounds" align with industry shifts toward sustainable practices. Analytical methods such as HPLC and NMR are commonly employed to characterize this compound, ensuring compliance with quality standards.

In summary, 2-amino-3-(2,3,5,6-tetrafluorophenyl)propan-1-ol (CAS 1380143-64-5) bridges multiple scientific domains, from medicinal chemistry to material science. Its structural features and functional groups cater to evolving research needs, making it a compound of enduring interest in innovation-driven industries.